Cas no 6609-58-1 (2-Propoxybenzonitrile)

2-Propoxybenzonitrile structure
2-Propoxybenzonitrile structure
Product Name:2-Propoxybenzonitrile
CAS No:6609-58-1
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00270128
CID:826467
PubChem ID:2760470
Update Time:2025-09-24

2-Propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Propoxybenzonitrile
    • AKOS000174147
    • CS-0365083
    • DB-021514
    • WLODJVVNLOYYEE-UHFFFAOYSA-N
    • 2-propoxy-benzonitrile
    • 6609-58-1
    • FS-1559
    • SCHEMBL973234
    • G64341
    • MFCD00270128
    • 2-Propoxybenzonitrile,
    • DTXSID30375177
    • MDL： MFCD00270128
    • Inchi： 1S/C10H11NO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h3-6H,2,7H2,1H3
    • InChI Key： WLODJVVNLOYYEE-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1C#N)CCC

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1,02 g/cm3
  • Boiling Point: 101°C 1mm
  • PSA: 33.02000
  • LogP: 2.34708

2-Propoxybenzonitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22; R36/37/38

2-Propoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Propoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P839815-50mg
2-Propoxybenzonitrile
 6609-58-1
50mg
 $ 50.00 2022-06-02
TRC
P839815-100mg
2-Propoxybenzonitrile
 6609-58-1
100mg
 $ 65.00 2022-06-02
TRC
P839815-500mg
2-Propoxybenzonitrile
 6609-58-1
500mg
 $ 80.00 2022-06-02
Alichem
A019098073-25g
2-Propoxybenzonitrile
 6609-58-1 95%
25g
 $403.86 2023-09-01
abcr
AB149715-5 g
2-Propoxybenzonitrile, 98%; .
 6609-58-1 98%
5 g
 €208.00 2023-07-20
Fluorochem
018982-5g
2-Propoxybenzonitrile
 6609-58-1 98%
5g
 ￡86.00 2022-03-01
Fluorochem
018982-1g
2-Propoxybenzonitrile
 6609-58-1 98%
1g
 ￡20.00 2022-03-01
abcr
AB149715-5g
2-Propoxybenzonitrile, 98%; .
 6609-58-1 98%
5g
 €208.00 2025-02-27
A2B Chem LLC
AD05850-5g
2-Propoxybenzonitrile
 6609-58-1 95%
5g
 $78.00 2024-04-19
A2B Chem LLC
AD05850-250mg
2-Propoxybenzonitrile
 6609-58-1 95%
250mg
 $9.00 2024-04-19

2-Propoxybenzonitrile Related Literature

6609-58-1 (2-Propoxybenzonitrile) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd